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Compound of Interest

Compound Name: 4'-Nitro-2'-phenylacetanilide

CAS No.: 68612-69-1

Cat. No.: B11942638

Get Quote

Introduction & Chemical Identity
4'-Nitro-2'-phenylacetanilide (IUPAC: N-(4-nitro-[1,1'-biphenyl]-2-yl)acetamide) is a

specialized nitro-aromatic intermediate utilized primarily in the synthesis of high-performance

azo dyes, pigments, and heterocyclic pharmaceutical scaffolds.

Structurally, it consists of an acetanilide core substituted with a phenyl group at the ortho (2')

position and a nitro group at the para (4') position relative to the acetamido moiety. This unique

substitution pattern makes it a critical precursor for generating 2,4-diaminobiphenyl derivatives

without the regioselectivity issues often encountered during the direct nitration of free amines.
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Property Value Note

CAS Number 68612-69-1

Molecular Formula C₁₄H₁₂N₂O₃

Molecular Weight 256.26 g/mol

Appearance
Yellow to brownish crystalline

solid

Solubility
Soluble in DMF, DMSO, hot

Ethanol; Insoluble in Water

Melting Point 212–216 °C Purity dependent

Strategic Utility in Synthesis
The utility of 4'-nitro-2'-phenylacetanilide lies in its role as a protected, regioselective

scaffold. Direct nitration of 2-aminobiphenyl is hazardous and yields complex isomeric

mixtures. By utilizing the acetamido group, researchers achieve two goals:

Protection: Prevents oxidation of the amine during nitration.[1]

Direction: The acetamido group strongly directs the electrophilic substitution to the para

position (4'), overriding the steric bulk of the ortho-phenyl ring.

Core Applications
Dye Chemistry: Precursor to 4-nitro-2-aminobiphenyl (via hydrolysis), a diazo component for

red and violet disperse dyes.

Polymer Science: Precursor to 2,4-diaminobiphenyl (via reduction), a monomer for rigid-rod

polyimides and polyamides requiring high thermal stability.

Medicinal Chemistry: Scaffold for phenanthridine and carbazole synthesis via Pd-catalyzed

C-H activation.
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Protocol A: Synthesis via Regioselective Nitration
Rationale: This is the standard industrial route, optimizing for yield and cost. The starting

material is N-(2-biphenylyl)acetamide.

Reagents:

N-(2-biphenylyl)acetamide (2-Phenylacetanilide)

Glacial Acetic Acid (Solvent)[2][1][3]

Fuming Nitric Acid (d > 1.5)

Sulfuric Acid (Catalyst/Dehydrating agent)[2][3][4]

Workflow:

Dissolution: Dissolve 10.0 g (47.3 mmol) of N-(2-biphenylyl)acetamide in 40 mL of glacial

acetic acid in a 250 mL three-necked flask equipped with a thermometer and mechanical

stirrer.

Activation: Add 5 mL of concentrated H₂SO₄ dropwise. The solution may warm slightly; cool

to 10–15 °C using an ice-water bath.

Nitration (Critical Step): Prepare a nitrating mixture of 3.5 mL fuming HNO₃ and 5 mL conc.

H₂SO₄.[2][5][1][3][4] Add this mixture dropwise to the reaction flask over 30 minutes.

Control Point: Maintain internal temperature below 20 °C.[2][1] Higher temperatures

promote dinitration and hydrolysis.

Reaction: Stir at 20 °C for 1 hour. Monitor via TLC (Mobile phase: Ethyl Acetate/Hexane 1:2).

Quenching: Pour the reaction mixture slowly into 200 g of crushed ice/water slurry with

vigorous stirring. The product will precipitate as a yellow solid.

Purification: Filter the solid. Wash with cold water (3 x 50 mL) until filtrate is neutral pH.

Recrystallize from hot Ethanol (95%).
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Yield: ~75–85% Characterization: ¹H NMR should show a singlet (acetyl methyl) and specific

aromatic splitting patterns indicating para-substitution relative to the nitrogen.

Protocol B: Hydrolysis to 4-Nitro-2-aminobiphenyl
Rationale: Removal of the acetyl protecting group to restore the free amine for diazo coupling.

Reagents:

4'-Nitro-2'-phenylacetanilide (from Protocol A)

Ethanol[5]

Hydrochloric Acid (6M)

Sodium Hydroxide (10% aq)

Workflow:

Reflux: Suspend 5.0 g of the intermediate in 30 mL Ethanol and 15 mL 6M HCl. Heat to

reflux (approx. 80 °C) for 2–3 hours. The solid will dissolve, then the hydrochloride salt may

precipitate.

Neutralization: Cool to room temperature. Pour into 100 mL ice water. Basify to pH 9–10

using 10% NaOH solution.

Isolation: The free amine (4-nitro-2-aminobiphenyl) precipitates as an orange/red solid. Filter

and dry.[6][5][1]

Mechanistic Pathway & Logic[8]
The following diagram illustrates the chemical transformation from the biphenyl precursor to the

functionalized diamine, highlighting the critical intermediate role of the topic compound.
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Figure 1: Synthetic pathway illustrating the role of 4'-Nitro-2'-phenylacetanilide as a divergent

node for accessing nitro-amines or diamine derivatives.

Critical Process Parameters (CPPs) &
Troubleshooting
To ensure reproducibility and safety, the following parameters must be strictly controlled.
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Parameter Specification Scientific Rationale

Nitration Temperature 10 °C – 20 °C

Temperatures >25 °C

significantly increase the

formation of ortho-nitro

isomers (sterically disfavored

but thermally accessible) and

dinitrated byproducts.

Acid Concentration Fuming HNO₃

Standard 65% HNO₃ is often

insufficient to overcome the

steric hindrance of the ortho-

phenyl ring; fuming acid

ensures high electrophile

concentration ([NO₂]⁺).

Quenching Rate Slow addition to ice

Rapid quenching can trap

acids within the crystal lattice,

leading to product degradation

or "oiling out" rather than

crystallization.

Stirring Velocity High Shear

The reaction becomes

heterogeneous/viscous. Poor

mixing leads to localized hot

spots and run-away

exotherms.

Troubleshooting Guide
Problem: Product is an oil/gum rather than a solid.

Cause: Presence of acetic acid impurities or mixed isomers.

Solution: Decant the aqueous layer, dissolve the oil in hot ethanol, and induce

crystallization by scratching or seeding.

Problem: Low Yield (<50%).
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Cause: Over-nitration or loss during filtration (product is slightly soluble in acidic water).

Solution: Ensure temperature never exceeds 20 °C. Neutralize the filtrate to pH 6–7 to

precipitate remaining product.

Safety & Handling (E-E-A-T)
Warning: Nitro-biphenyls are structurally related to known carcinogens (e.g., 4-aminobiphenyl).

While the acetamido group reduces immediate volatility and reactivity, all derivatives should be

handled as Potential Occupational Carcinogens.

Engineering Controls: All operations, especially the handling of fuming nitric acid and dry

powders, must occur in a certified chemical fume hood.

PPE: Double nitrile gloves, chemical splash goggles, and a lab coat are mandatory. A P100

respirator is recommended during weighing of the final dry powder.

Waste Disposal: Segregate all nitro-aromatic waste. Do not mix with organic bases or

reducing agents in the waste stream to prevent exothermic decomposition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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